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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzoic acid

Cat. No.: B556544 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(Hydroxymethyl)benzoic acid
(HMBA), a bifunctional aromatic compound of significant interest in medicinal chemistry and

materials science. This document details its fundamental chemical and physical properties,

provides an exemplary synthesis protocol, and outlines its key applications, with a particular

focus on its role as a versatile intermediate in the development of active pharmaceutical

ingredients (APIs). All quantitative data is presented for clear and efficient reference.

Core Chemical and Physical Properties
4-(Hydroxymethyl)benzoic acid is a white crystalline solid characterized by the presence of

both a carboxylic acid and a hydroxymethyl group attached to a benzene ring at the para

position.[1] This dual functionality makes it a valuable building block in organic synthesis.[1][2]

Quantitative Data Summary
The key physicochemical properties of 4-(Hydroxymethyl)benzoic acid are summarized in

the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 152.15 g/mol [3][4]

Molecular Formula C₈H₈O₃ [1][5][4]

Exact Mass 152.047344 Da [5]

CAS Number 3006-96-0 [5][3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 182-185 °C (lit.) [3]

Boiling Point (est.) 347.4 °C at 760 mmHg [4][6]

Solubility Soluble in water and ethanol

LogP (o/w) 0.71 - 0.93 [4]

IUPAC Name 4-(hydroxymethyl)benzoic acid [5]

Applications in Research and Development
The unique structure of 4-(Hydroxymethyl)benzoic acid makes it a crucial intermediate in

several high-value applications.

Pharmaceutical Development: HMBA is a key starting material and intermediate in the

synthesis of various pharmaceuticals.[1][2] Notably, it is used in the synthesis of Eprosartan,

an angiotensin II receptor antagonist prescribed for hypertension.[3] Its ability to undergo

reactions like esterification and amidation allows for its incorporation into more complex drug

molecules, potentially enhancing efficacy and stability.[2]

Polymer Chemistry: The compound is utilized in the creation of specialty polymers and

resins. Its incorporation into polymer chains can improve thermal and mechanical properties,

which is beneficial for advanced coatings and adhesives.[2]

Biotechnology and Biochemical Assays: In a laboratory setting, it serves as a reagent in

various biochemical studies and enzyme assays, contributing to diagnostics and enzyme

engineering.[2]
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Synthesis Pathway and Experimental Protocol
4-(Hydroxymethyl)benzoic acid can be synthesized through several routes. A modern and

efficient method involves the direct, one-step selective oxidation of p-xylene, which offers

advantages such as mild reaction conditions and higher yields compared to traditional

methods.[7]

Reactants & Catalyst

Process

Products & Purification

p-Xylene (PX)

Oxidation Reaction
(10-120 °C, 1-24h)

Oxidant (e.g., H₂O₂) M-MOF Catalyst
(e.g., Mn/Fe-MOF)

Catalyzes

Post-Treatment
(e.g., Filtration, Washing)

Crude Product

4-(Hydroxymethyl)benzoic acid

Purified Product
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Caption: Synthesis workflow for 4-(Hydroxymethyl)benzoic acid from p-xylene.

Exemplary Experimental Protocol: Synthesis from p-
Xylene
The following protocol is a representative example based on modern synthesis methods for

illustrative purposes.[7] Researchers should adapt this protocol based on specific laboratory

conditions and safety standards.

Catalyst Preparation: A metal-organic framework (M-MOF) catalyst, such as an Mn/Fe-MOF,

is prepared or obtained.

Reaction Setup: In a suitable reaction vessel, charge p-xylene (PX) as the raw material and

an appropriate organic solvent (e.g., acetic acid). The volume ratio of PX to solvent can

range from 1:5 to 1:30.

Addition of Catalyst: Add the M-MOF catalyst to the mixture. The mass ratio of PX to the

catalyst is typically in the range of 1:1.5 to 1:3.

Oxidation: Introduce an oxidizing agent (e.g., hydrogen peroxide or oxygen) into the reaction

mixture.

Reaction Conditions: Heat the mixture to a temperature between 10°C and 120°C. Maintain

the reaction for a period of 1 to 24 hours, with progress monitored by techniques such as

TLC or GC.

Post-Treatment: After the reaction is complete, cool the mixture to room temperature.

Product Isolation: Separate the solid product from the reaction mixture by filtration.

Purification: Wash the collected solid with the solvent to remove unreacted starting materials

and by-products. The product can be further purified by recrystallization to obtain high-purity

4-(Hydroxymethyl)benzoic acid.

Safety and Handling
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4-(Hydroxymethyl)benzoic acid is classified as an irritant. GHS hazard statements indicate

that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, gloves, and a lab coat. When handling the powder, use a dust mask or work in a

well-ventilated fume hood.

Storage: Store in a cool, dry place away from incompatible materials. Recommended

storage temperatures are often between 2-8°C.[6]

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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